Cas no 104041-80-7 (Calmodulin Binding Peptide 1)

• Product Name: Calmodulin Binding Peptide 1
• CAS No: 104041-80-7
• MF: C₂₃₁H₃₇₃N₆₉O₇₀S₂
• MW: 5301.1
• CID: 4745481
• Update Time: 2025-06-11

Calmodulin Binding Peptide 1 Chemical and Physical Properties

Names and Identifiers

• Calmodulin Binding Peptide 1

Experimental Properties

• Color/Form: Solid

Calmodulin Binding Peptide 1 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Additional information on Calmodulin Binding Peptide 1

Comprehensive Overview of Calmodulin Binding Peptide 1 (CAS No. 104041-80-7): Mechanism, Applications, and Research Insights

Calmodulin Binding Peptide 1 (CAS No. 104041-80-7) is a biologically active peptide that plays a pivotal role in modulating calmodulin-dependent signaling pathways. This peptide is widely studied for its ability to interact with calmodulin (CaM), a calcium-binding messenger protein critical for regulating cellular processes such as inflammation, metabolism, and neuronal activity. Researchers and pharmaceutical developers are increasingly focusing on CaM-binding peptides due to their potential therapeutic applications in neurodegenerative diseases, cardiovascular disorders, and cancer.

The molecular structure of Calmodulin Binding Peptide 1 allows it to selectively bind to calmodulin’s hydrophobic pockets, thereby influencing downstream signaling cascades. Recent studies highlight its role in inhibiting calcium/calmodulin-dependent protein kinase II (CaMKII), a key enzyme linked to arrhythmias and memory formation. This mechanism has spurred interest in developing peptide-based inhibitors for conditions like Alzheimer’s disease and heart failure, aligning with current trends in precision medicine and targeted therapy.

In the context of drug discovery, CAS No. 104041-80-7 is often utilized as a research tool to investigate calmodulin-protein interactions. Its high specificity and low toxicity make it ideal for in vitro and in vivo studies. Notably, the peptide’s stability and bioavailability have been enhanced through chemical modifications, addressing a common challenge in peptide therapeutics. These advancements resonate with the growing demand for biologics and peptide drugs, which are projected to dominate 20% of the pharmaceutical market by 2030.

Another hot topic involves the use of Calmodulin Binding Peptide 1 in neuroprotection. Researchers are exploring its potential to mitigate oxidative stress and apoptosis in neuronal cells, a focus area for ALS and Parkinson’s disease research. Additionally, its application in cardiovascular research—particularly in modulating vascular smooth muscle contraction—has gained traction, coinciding with rising global concerns about hypertension and stroke prevention.

From an SEO perspective, users frequently search for terms like "calmodulin peptide function", "CAS 104041-80-7 uses", and "CaM-binding peptide mechanism". These queries reflect the need for clear, actionable insights into the peptide’s biological significance and commercial availability. To address this, suppliers often emphasize GMP-grade synthesis and custom peptide services, catering to academic and industrial labs.

In summary, Calmodulin Binding Peptide 1 (CAS No. 104041-80-7) represents a versatile tool for biomedical research and therapeutic development. Its intersection with disease mechanisms and cutting-edge technologies positions it as a focal point for future innovations. As the scientific community continues to unravel its full potential, this peptide remains a cornerstone in the quest for next-generation treatments.